Cas no 376351-99-4 (5-benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one)

• Product Name: 5-benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one
• CAS No: 376351-99-4
• MF: C₁₈H₁₄F₃N₃O₅
• MW: 409.316074848175
• CID: 5943902
• PubChem ID: 2913682
• Update Time: 2025-05-22

5-benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one Chemical and Physical Properties

Names and Identifiers

• 5-benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one
• 5-benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one
• 2(1H)-Pyrimidinone, 5-benzoyltetrahydro-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-
• 5-BENZOYL-4-HO-6-(3-NITRO-PH)-4-(TRIFLUOROMETHYL)TETRAHYDRO-2(1H)-PYRIMIDINONE
• F1057-0390
• AKOS001667227
• AKOS016294949
• EU-0078044
• Z56778856
• 376351-99-4

• Inchi： 1S/C18H14F3N3O5/c19-18(20,21)17(27)13(15(25)10-5-2-1-3-6-10)14(22-16(26)23-17)11-7-4-8-12(9-11)24(28)29/h1-9,13-14,27H,(H2,22,23,26)
• InChI Key： DXBNEPDFCBIQJD-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=CC([N+]([O-])=O)=C2)C(C(=O)C2=CC=CC=C2)C(O)(C(F)(F)F)N1

Computed Properties

• Exact Mass: 409.08855504g/mol
• Monoisotopic Mass: 409.08855504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.480±0.06 g/cm3(Predicted)
• Boiling Point: 628.9±55.0 °C(Predicted)
• pka: 9.39±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one

Comprehensive Analysis of 5-Benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one (CAS No. 376351-99-4)

The compound 5-benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one (CAS No. 376351-99-4) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the benzoyl, nitrophenyl, and trifluoromethyl moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity. This compound's nitrophenyl group further contributes to its reactivity, making it a valuable intermediate in synthetic chemistry. A common query among scientists is: "How does the hydroxy group at position 4 influence the compound's stereochemistry?" Studies suggest that this group plays a critical role in stabilizing the diazinane ring conformation, which is essential for its biological activity.

The synthesis of 5-benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one often involves multi-step reactions, including condensation and cyclization processes. One of the most frequently searched questions is: "What are the optimal conditions for the trifluoromethylation step in this synthesis?" Advanced techniques such as microwave-assisted synthesis have been explored to improve yield and reduce reaction time. The compound's X-ray crystallography data has also been a topic of interest, revealing detailed insights into its molecular packing and hydrogen-bonding networks.

From a pharmacological perspective, this compound's nitroaromatic and trifluoromethyl groups are known to enhance its binding affinity to enzymes and receptors. Recent studies have investigated its potential as a kinase inhibitor, with particular focus on its selectivity profile. Another hot topic is its application in crop protection, where its structural motifs are leveraged to design novel pesticides with improved efficacy and environmental safety.

Environmental and regulatory considerations are also critical when working with nitrophenyl derivatives. Researchers often ask: "What are the degradation pathways of this compound under environmental conditions?" Analytical methods such as HPLC-MS and NMR spectroscopy are routinely employed to monitor its stability and transformation products. The compound's logP value, a measure of its lipophilicity, is another frequently discussed parameter, as it influences both bioavailability and environmental persistence.

In the context of green chemistry, efforts have been made to develop more sustainable synthetic routes for 5-benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one. Catalytic methods using biodegradable reagents and solvent-free conditions are gaining traction. Additionally, computational studies, including molecular docking and QSAR modeling, are being used to predict its interactions with biological targets, reducing the need for extensive experimental screening.

The compound's spectroscopic properties, particularly its UV-Vis absorption and fluorescence emission, have also been explored for potential applications in sensing technologies. Its nitro group can act as a quenching moiety, making it useful in the design of fluorescent probes. This versatility underscores its value beyond traditional pharmaceutical applications.

In summary, 5-benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one (CAS No. 376351-99-4) represents a multifaceted compound with broad implications in drug discovery, agrochemistry, and materials science. Its structural complexity and functional diversity continue to inspire innovative research, addressing both fundamental questions and practical challenges in modern chemistry.